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Compound of Interest

Compound Name: TA-02

Cat. No.: B611112 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of TA-
02 (CAS: 1784751-19-4), a p38 MAPK inhibitor used in laboratory research. Adherence to

these procedures is essential for ensuring a safe laboratory environment and the integrity of

your research.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling TA-02, a comprehensive approach to safety is paramount. The following

personal protective equipment and engineering controls are mandatory to minimize exposure

and ensure user safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b611112?utm_src=pdf-interest
https://www.benchchem.com/product/b611112?utm_src=pdf-body
https://www.benchchem.com/product/b611112?utm_src=pdf-body
https://www.benchchem.com/product/b611112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment/Control Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection
Not generally required with

adequate ventilation

Use a NIOSH-approved

respirator if dusts may be

generated or ventilation is

inadequate.

Engineering Controls
Chemical fume hood or other

ventilated enclosure

Minimizes inhalation exposure

by capturing airborne particles

at the source.

Safe Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the stability of TA-02 and preventing

accidental exposure.

Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a

designated workspace within a chemical fume hood.

Weighing and Aliquoting: Handle TA-02 as a solid in a well-ventilated area, preferably within

a fume hood, to avoid generating dust. Use appropriate tools for weighing and transferring

the compound.

Solution Preparation: When dissolving TA-02, add the solvent slowly to the solid to prevent

splashing. TA-02 is soluble in DMSO.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces and equipment.
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Storage:

Store TA-02 in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Spill and Disposal Procedures
In the event of a spill or the need for disposal, follow these established protocols to mitigate

risks and ensure environmental safety.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For a dry spill, carefully sweep or vacuum the material, avoiding dust generation.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Collect: Place all contaminated materials into a sealed, labeled container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal:

Dispose of waste TA-02 and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not dispose of down the drain or in general waste.

Experimental Workflow for Safe Handling of TA-02
The following diagram outlines the standard operating procedure for the safe handling of TA-02
in a laboratory setting.

To cite this document: BenchChem. [Essential Safety and Handling of TA-02 for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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